Cas no 2228818-40-2 (3-amino-2-{imidazo1,2-apyrazin-3-yl}propan-1-ol)

• Product Name: 3-amino-2-{imidazo1,2-apyrazin-3-yl}propan-1-ol
• CAS No: 2228818-40-2
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5860839
• PubChem ID: 165723327
• Update Time: 2025-05-19

3-amino-2-{imidazo1,2-apyrazin-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{imidazo1,2-apyrazin-3-yl}propan-1-ol
• EN300-1726959
• 3-amino-2-{imidazo[1,2-a]pyrazin-3-yl}propan-1-ol
• 2228818-40-2

• Inchi： 1S/C9H12N4O/c10-3-7(6-14)8-4-12-9-5-11-1-2-13(8)9/h1-2,4-5,7,14H,3,6,10H2
• InChI Key： DWWYLASXWDNVRP-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-amino-2-{imidazo1,2-apyrazin-3-yl}propan-1-ol

Introduction to 3-amino-2-{imidazo[1,2-apyrazin-3-yl}propan-1-ol (CAS No: 2228818-40-2)

3-amino-2-{imidazo[1,2-apyrazin-3-yl}propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228818-40-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of both amino and hydroxyl functional groups, coupled with the unique imidazopyrazine scaffold, makes it a promising candidate for further exploration in drug discovery and development.

The imidazo[1,2-apyrazin-3-yl}propan-1-ol moiety is particularly noteworthy due to its potential to interact with biological targets in novel ways. Imidazopyrazines are known for their ability to modulate various enzymatic and receptor systems, making them valuable scaffolds for designing small-molecule inhibitors. The 3-amino group provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound. Additionally, the propan-1-ol side chain contributes to solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The imidazo[1,2-apyrazin-3-yl}propan-1-ol scaffold has shown promise in preclinical studies as a potential inhibitor of kinases and other enzymes involved in disease pathways. For instance, derivatives of this compound have been investigated for their ability to disrupt signaling cascades that promote tumor growth and metastasis. The 3-amino group serves as a handle for covalent bond formation with biomolecules, enhancing binding affinity and selectivity.

One of the most compelling aspects of 3-amino-2-{imidazo[1,2-apyrazin-3-yl}propan-1-ol is its versatility in chemical synthesis. The imidazopyrazine core can be functionalized in multiple ways, allowing for the creation of libraries of analogs with diverse biological profiles. Researchers have leveraged this flexibility to develop compounds that exhibit inhibitory activity against targets such as Janus kinases (JAKs), cyclin-dependent kinases (CDKs), and tyrosine kinases. These enzymes are implicated in various pathological processes, making them attractive drug targets.

The hydroxyl group in the propan-1-ol moiety also plays a crucial role in the pharmacokinetic behavior of the compound. Hydroxylated compounds often exhibit improved oral bioavailability and reduced toxicity compared to their non-hydroxylated counterparts. This feature is particularly important in drug development, where optimizing pharmacokinetic properties can significantly impact therapeutic efficacy. Furthermore, the presence of both an amino and a hydroxyl group provides multiple opportunities for prodrug design, enabling controlled release mechanisms that could enhance drug delivery systems.

Recent advances in computational chemistry have accelerated the discovery process for compounds like 3-amino-2-{imidazo[1,2-apyrazin-3-yl}propan-1-ol. Molecular modeling techniques have been used to predict binding affinities and identify optimal conformations for interaction with biological targets. These computational approaches have complemented experimental efforts by providing insights into structure-function relationships. For example, virtual screening has identified novel derivatives of this scaffold that exhibit enhanced potency against specific kinases. Such findings underscore the importance of integrating computational methods into drug discovery pipelines.

The synthesis of 3-amino-2-{imidazo[1,2-pyrazin]-3-yloxy}-N-methylpropanamide, a derivative closely related to CAS No: 2228818 40 2, has been reported as part of efforts to optimize pharmacological properties through structural modifications. This derivative retains key features of the parent compound while introducing additional functional groups that enhance binding interactions with target proteins. Such modifications highlight the iterative nature of drug development, where initial hits are refined through systematic chemical optimization.

In conclusion,3-amino 2264370 41 9 CAS No: 2228818 40 2 represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and biological activity makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,imidozopyrazines like this one are likely to play an increasingly important role in addressing unmet medical needs.